Cas no 1256819-68-7 (2-Bromo-4-chloro-3-methoxypyridine)

• Product Name: 2-Bromo-4-chloro-3-methoxypyridine
• CAS No: 1256819-68-7
• MF: C₆H₅BrClNO
• MW: 222.466999769211
• CID: 4799078
• Update Time: 2025-05-25

2-Bromo-4-chloro-3-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-bromo-4-chloro-3-methoxypyridine
• Pyridine, 2-bromo-4-chloro-3-methoxy-
• 2-bromo-4-chloro-3-methoxy-pyridine
• 2-Bromo-4-chloro-3-methoxypyridine

• Inchi： 1S/C6H5BrClNO/c1-10-5-4(8)2-3-9-6(5)7/h2-3H,1H3
• InChI Key： HMHORABGJRLNEW-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=CN=1)Cl)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 114
• XLogP3: 2.5
• Topological Polar Surface Area: 22.1

Additional information on 2-Bromo-4-chloro-3-methoxypyridine

2-Bromo-4-chloro-3-methoxypyridine

2-Bromo-4-chloro-3-methoxypyridine (CAS No. 1256819-68-7) is a heterocyclic aromatic compound with significant applications in the fields of organic synthesis, pharmaceuticals, and agrochemicals. This compound belongs to the pyridine family, a class of six-membered aromatic rings with one nitrogen atom. The presence of bromine, chlorine, and methoxy groups at specific positions on the pyridine ring imparts unique chemical properties, making it a versatile building block for various chemical transformations.

The structure of 2-bromo-4-chloro-3-methoxypyridine is characterized by a pyridine ring with substituents at positions 2, 3, and 4. The bromine atom at position 2 contributes to the compound's reactivity, particularly in nucleophilic aromatic substitution reactions. The chlorine atom at position 4 enhances the compound's stability and electronic properties, while the methoxy group at position 3 introduces electron-donating effects, which can influence the reactivity of neighboring groups. These substituents collectively make 2-bromo-4-chloro-3-methoxypyridine a valuable intermediate in the synthesis of complex molecules.

Recent studies have highlighted the role of 2-bromo-4-chloro-3-methoxypyridine in the development of novel agrochemicals. Researchers have explored its potential as a precursor for herbicides and fungicides due to its ability to undergo various substitution reactions that yield bioactive compounds. For instance, substitution of the bromine atom with other functional groups has led to compounds with enhanced selectivity and efficacy against target pests and pathogens.

In the pharmaceutical industry, 2-bromo-4-chloro-3-methoxypyridine has been utilized as an intermediate in the synthesis of kinase inhibitors and other therapeutic agents. Its unique electronic properties make it an ideal candidate for constructing drug-like molecules with high binding affinity to target proteins. Recent advancements in medicinal chemistry have demonstrated that derivatives of this compound can exhibit potent inhibitory activity against key enzymes involved in disease pathways.

The synthesis of 2-bromo-4-chloro-3-methoxypyridine typically involves multi-step processes that include nucleophilic aromatic substitution and coupling reactions. Recent research has focused on optimizing these processes to improve yield and reduce environmental impact. For example, microwave-assisted synthesis has been employed to accelerate reaction rates and minimize energy consumption during the preparation of this compound.

From an environmental perspective, understanding the fate and behavior of 2-bromo-4-chloro-3-methoxypyridine in natural systems is crucial for assessing its potential ecological risks. Studies have shown that this compound undergoes biodegradation under aerobic conditions, with microbial communities playing a significant role in its transformation. However, further research is needed to evaluate its long-term persistence and impact on aquatic ecosystems.

In conclusion, 2-bromo-4-chloro-3-methoxypyridine (CAS No. 1256819-68-7) is a versatile compound with diverse applications across multiple industries. Its unique chemical properties and reactivity make it an essential building block for organic synthesis. As research continues to uncover new avenues for its use, this compound is expected to play an increasingly important role in the development of innovative chemical products.